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Compound of Interest

Compound Name:
3-Fluoro-4-methoxyphenethyl

alcohol

Cat. No.: B1334150 Get Quote

This technical guide provides a comprehensive overview of 3-Fluoro-4-methoxyphenethyl
alcohol, a significant compound in pharmaceutical and polymer research. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its chemical properties, synthesis, and applications.

Chemical and Physical Properties
3-Fluoro-4-methoxyphenethyl alcohol, also known by its IUPAC name 2-(3-fluoro-4-

methoxyphenyl)ethanol, is an aromatic alcohol with the molecular formula C₉H₁₁FO₂.[1] Its

structure incorporates a fluorine atom and a methoxy group on the phenyl ring, which

contribute to its unique chemical characteristics and biological activity.
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Property Value Source

Molecular Weight 170.18 g/mol [1][2]

Molecular Formula C₉H₁₁FO₂ [1][2]

IUPAC Name
2-(3-fluoro-4-

methoxyphenyl)ethanol
[1]

Synonyms
3-fluoro-4-

methoxybenzeneethanol
[1]

Boiling Point 147–148°C at 7 Torr [1]

Monoisotopic Mass 170.07431 Da [2]

Synthesis
The primary synthetic route for 3-Fluoro-4-methoxyphenethyl alcohol involves the reduction

of 3-fluoro-4-methoxyphenylacetic acid.[1][3] This process typically utilizes a reducing agent to

convert the carboxylic acid group into a primary alcohol.

Experimental Protocol: Synthesis of 3-Fluoro-4-
methoxyphenethyl alcohol
Objective: To synthesize 3-Fluoro-4-methoxyphenethyl alcohol via the reduction of 3-fluoro-

4-methoxyphenylacetic acid.

Materials:

3-Fluoro-4-methoxyphenylacetic acid

Lithium aluminum hydride (LiAlH₄) or Sodium borohydride (NaBH₄)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Distilled water

Dilute sulfuric acid or hydrochloric acid
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Sodium sulfate (anhydrous)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer

Heating mantle

Separatory funnel

Rotary evaporator

Methodology:

Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), a solution of 3-fluoro-4-methoxyphenylacetic acid in an anhydrous solvent such as

diethyl ether or THF is prepared.

Addition of Reducing Agent: A solution or slurry of the reducing agent (e.g., LiAlH₄ in ether or

NaBH₄ in a suitable solvent) is carefully added portion-wise to the stirred solution of the

carboxylic acid via a dropping funnel. The reaction is typically exothermic and may require

cooling to maintain a controlled temperature.

Reaction Progression: After the addition is complete, the reaction mixture is stirred at room

temperature or gently refluxed for a period sufficient to ensure complete reduction. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography

(TLC).

Quenching: Upon completion, the reaction is cautiously quenched by the slow, dropwise

addition of water, followed by a dilute acid (e.g., sulfuric acid or hydrochloric acid) to

neutralize the excess reducing agent and hydrolyze the resulting aluminum or borate

complexes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction: The aqueous and organic layers are separated using a separatory funnel. The

aqueous layer is extracted multiple times with an organic solvent (e.g., diethyl ether) to

ensure complete recovery of the product.

Washing and Drying: The combined organic extracts are washed with brine (saturated

sodium chloride solution) to remove residual water and then dried over an anhydrous drying

agent like sodium sulfate.

Solvent Removal and Purification: The drying agent is removed by filtration, and the solvent

is evaporated under reduced pressure using a rotary evaporator to yield the crude 3-Fluoro-
4-methoxyphenethyl alcohol. Further purification can be achieved by distillation under

reduced pressure or column chromatography.

Applications
3-Fluoro-4-methoxyphenethyl alcohol serves as a valuable intermediate in various fields:

Pharmaceuticals: It is a precursor for the synthesis of β-adrenergic receptor agonists and

antifungal agents.[1] The presence of the fluorine atom can enhance the metabolic stability

and binding affinity of the final drug molecules.

Polymer Chemistry: This compound can be incorporated into polymers to modify their

properties. For instance, it can be used in epoxy resins to improve thermal resistance and

flame retardancy.[1]

Organic Synthesis: The functional groups of 3-Fluoro-4-methoxyphenethyl alcohol make it

a versatile building block for the synthesis of more complex molecules.[1]

Synthesis Pathway Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1334150?utm_src=pdf-body
https://www.benchchem.com/product/b1334150?utm_src=pdf-body
https://www.benchchem.com/product/b1334150?utm_src=pdf-body
https://www.vulcanchem.com/product/vc13549121
https://www.vulcanchem.com/product/vc13549121
https://www.benchchem.com/product/b1334150?utm_src=pdf-body
https://www.vulcanchem.com/product/vc13549121
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334150?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Fluoro-4-methoxyphenylacetic acid

3-Fluoro-4-methoxyphenethyl alcohol

Reduction

Reducing Agent
(e.g., LiAlH₄ or NaBH₄)

Click to download full resolution via product page

Caption: Synthesis of 3-Fluoro-4-methoxyphenethyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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